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Compound of Interest

Compound Name: 1-Naphthyl 3,5-dinitrobenzoate

Cat. No.: B1672969

Technical Guide: 1-Naphthyl 3,5-dinitrobenzoate

IUPAC Name: naphthalen-1-yl 3,5-dinitrobenzoate

CAS Number: 93261-39-3

Introduction

1-Naphthyl 3,5-dinitrobenzoate is a molecule of significant interest in the field of medicinal
chemistry, particularly for its role as a dual inhibitor of two key enzymes in the inflammatory
cascade: 5-lipoxygenase (5-LOX) and microsomal prostaglandin E synthase-1 (MPGES-1).[1]
[2] This dual inhibitory action positions it as a promising scaffold for the development of novel
anti-inflammatory drugs with a potentially improved safety profile compared to traditional non-
steroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors. This guide provides
a comprehensive overview of its chemical properties, a plausible synthesis protocol, its
biological activity with quantitative data, and detailed experimental methodologies for the
assays used to determine its inhibitory effects.

Chemical and Physical Properties
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Property Value

Molecular Formula C17H10N206

Molecular Weight 338.27 g/mol
Appearance Likely a crystalline solid
Solubility Soluble in DMSO

Synthesis Protocol

While the primary literature identifying the biological activity of 1-Naphthyl 3,5-dinitrobenzoate
utilized commercially available sources for screening, a standard synthesis protocol for this
class of compounds involves the esterification of 1-naphthol with 3,5-dinitrobenzoyl chloride.
The following is a representative experimental protocol.

Reaction Scheme:

Caption: Dual inhibition of 5-LOX and mPGES-1 pathways by 1-Naphthyl 3,5-
dinitrobenzoate.

Conclusion

1-Naphthyl 3,5-dinitrobenzoate represents a valuable chemical entity for the development of
new anti-inflammatory agents. Its ability to dually inhibit 5-LOX and mPGES-1 offers a targeted
approach to reducing the production of key pro-inflammatory mediators. The data and protocols
presented in this guide provide a solid foundation for researchers and drug development
professionals to further investigate and build upon the therapeutic potential of this compound
and its analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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